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Introduction
1,12-Dodecanediamine, also known as dodecamethylenediamine, is a linear aliphatic diamine

with the chemical formula C12H28N2.[1][2] It is characterized by a twelve-carbon backbone

with primary amine groups at each terminus.[3] This bifunctional nature makes it a versatile

building block in various chemical syntheses, from high-performance polymers to intermediates

for pharmaceuticals.[4][5][6] Its long hydrocarbon chain imparts unique properties, such as

hydrophobicity and flexibility, to the materials it helps create.[1] This technical guide provides a

comprehensive overview of the molecular and physical properties of 1,12-dodecanediamine,

its applications, and detailed experimental protocols for its use, aimed at researchers,

scientists, and professionals in drug development.

Physicochemical Properties
The molecular and physical properties of 1,12-dodecanediamine are summarized in the table

below. These properties are fundamental to understanding its behavior in chemical reactions

and its suitability for various applications.
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Property Value Source(s)

Molecular Formula C12H28N2 [1][2][7]

Molecular Weight 200.36 g/mol [2]

IUPAC Name dodecane-1,12-diamine [2]

CAS Number 2783-17-7 [7][8]

Appearance
White to pale yellow solid or

flakes.[4][8]
[4][8]

Melting Point 67-69 °C [8]

Boiling Point ~278 °C [4]

Solubility

Soluble in ethanol; poorly

soluble in water but soluble in

various organic solvents.[3][4]

[8]

[3][4][8]

Density ~0.8422 g/cm³ [4]

pKa 10.97 ± 0.10 (Predicted)

Applications in Research and Industry
The unique structure of 1,12-dodecanediamine makes it a valuable intermediate in several

fields.

Polymer Chemistry
1,12-Dodecanediamine is a key monomer in the synthesis of high-performance polymers,

particularly polyamides and polyurethanes.[6] When used as a building block or chain extender,

its long, flexible twelve-carbon chain contributes to enhanced mechanical strength, flexibility,

and thermal stability of the resulting polymer.[6] A notable example is its use in the production

of Nylon 12,12, where it is reacted with a 12-carbon dicarboxylic acid.[9]

Corrosion Inhibitors
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The amine groups in 1,12-dodecanediamine can adsorb onto metal surfaces, forming a

protective layer that inhibits corrosion.[1] This property makes it an effective component in

corrosion inhibitor formulations for various industrial applications.[4]

Surfactants and Chemical Synthesis
Due to its amphiphilic nature, with a long hydrophobic carbon chain and hydrophilic amine

ends, it can be used in the formulation of surfactants.[4] Furthermore, it serves as a versatile

starting material in organic synthesis for creating more complex molecules.[5]

Role in Drug Discovery and Development
While not typically an active pharmaceutical ingredient itself, 1,12-dodecanediamine's

structure and reactivity are highly relevant to the pharmaceutical industry.

Ion Channel Modulation
1,12-Dodecanediamine has been identified as a reversible blocker of Maxi calcium-activated

potassium channels.[1] It is believed to act by directly plugging the ion channel pore, thereby

reducing the single-channel current amplitude, mean channel open time, and the probability of

the channel being open.[1][2] This mechanism of action is of interest for research into cell

electrical signal transduction.[1] Additionally, it has been shown to block NMDA receptor

currents through an open channel mechanism.[10] The study of how polyamines like 1,12-
dodecanediamine interact with and modulate various ion channels is an active area of

research.[2][4]
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Mechanism of 1,12-dodecanediamine as an ion channel blocker.

Linker Chemistry in Drug Conjugates
The structure of 1,12-dodecanediamine—a long, flexible chain with reactive groups at both

ends—is analogous to the linkers used in advanced drug delivery systems like Antibody-Drug

Conjugates (ADCs).[7][11] In an ADC, a linker covalently connects a potent cytotoxic drug to a

monoclonal antibody, which targets cancer cells.[7][12] The linker's stability is crucial; it must be

stable in circulation to prevent premature drug release but allow for cleavage and drug

activation once inside the target cell.[13][14] The study of long-chain diamines contributes to

the understanding and design of novel, effective linkers for targeted therapies.
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Logical structure of an Antibody-Drug Conjugate (ADC).

Experimental Protocols
Detailed methodologies for common synthetic procedures involving 1,12-dodecanediamine
are provided below.

Protocol 1: Mono-BOC Protection of 1,12-
Dodecanediamine
This protocol describes the selective protection of one of the two amine groups with a tert-

butyloxycarbonyl (BOC) group, a common step in multi-step organic synthesis.[10]

Materials:
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1,12-Dodecanediamine (1.0 g, ~5 mmol)

Di-tert-butyl dicarbonate (Boc2O) (500 mg, ~2.3 mmol)

Dichloromethane (DCM) (35 mL)

Deionized Water (25 mL)

Sodium hydroxide (NaOH) pellets (2)

Acetonitrile

Procedure:

In a suitable reaction flask, dissolve 1,12-dodecanediamine (1.0 g) in a mixture of

dichloromethane (25 mL) and water (25 mL).

Add two pellets of sodium hydroxide to the biphasic mixture and stir vigorously.

In a separate beaker, dissolve di-tert-butyl dicarbonate (500 mg) in dichloromethane (10 mL).

Add the di-tert-butyl dicarbonate solution dropwise to the stirring reaction mixture over 5

minutes.

Allow the reaction to proceed for 1 hour. Monitor the reaction completion using Thin Layer

Chromatography (TLC) and/or mass spectrometry.

Once complete, transfer the reaction mixture to a separatory funnel and separate the organic

and aqueous layers.

Concentrate the organic layer under reduced pressure.

Crystallize the resulting material from hot acetonitrile to yield the purified mono-BOC

protected product.
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Experimental workflow for mono-BOC protection.

Protocol 2: Representative Synthesis of a Polyamide
(PA12,36)
This protocol outlines the synthesis of a bio-based polyamide elastomer (PA12,36) via melt

polycondensation, illustrating a key industrial application of 1,12-dodecanediamine.[15]

Materials:

1,12-Dodecanediamine (DDA)

Fatty dimer acid (FDA) (e.g., Pripol™ 1009)

Nitrogen gas source
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Vacuum pump

Equipment:

Polymerization reactor (e.g., 2L) equipped with a mechanical stirrer, nitrogen gas inlet, reflux

condenser, and vacuum connection.

Procedure:

Ensure the polymerization reactor is clean and dry.

Charge the reactor with equimolar amounts of 1,12-dodecanediamine and fatty dimer acid.

Seal the reactor and purge thoroughly with nitrogen gas to create an inert atmosphere.

Begin heating the reactor with mechanical stirring. The reaction is typically carried out in

stages:

Stage 1 (Pre-polymerization): Heat to a moderate temperature (e.g., 180-200 °C) under a

nitrogen atmosphere for a set period (e.g., 1-2 hours) to form a pre-polymer and release

water as a byproduct.

Stage 2 (Polycondensation): Gradually increase the temperature (e.g., to 220-250 °C)

while slowly applying a vacuum. The vacuum helps to remove the water of condensation,

driving the polymerization reaction towards a higher molecular weight.

Maintain the reaction under high vacuum and elevated temperature for several hours (e.g.,

2-4 hours) until the desired melt viscosity (indicative of molecular weight) is achieved.

Once the reaction is complete, cool the reactor and extrude the resulting polyamide product.

The synthesized polymer can then be characterized by methods such as Gel Permeation

Chromatography (GPC), Fourier-Transform Infrared Spectroscopy (FTIR), and Nuclear

Magnetic Resonance (NMR) spectroscopy.[15]

Safety and Handling
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1,12-Dodecanediamine is associated with several hazards and requires careful handling. The

GHS classification highlights its potential risks.

Hazard Class GHS Statement

Acute Toxicity, Oral H302: Harmful if swallowed[2]

Skin Corrosion/Irritation
H314: Causes severe skin burns and eye

damage[2]

Skin Sensitization H317: May cause an allergic skin reaction[2]

Acute Toxicity, Inhalation H331: Toxic if inhaled[2]

Hazardous to the Aquatic Environment H400: Very toxic to aquatic life[2]

Handling Precautions:

Always handle in a well-ventilated area or with appropriate exhaust ventilation.

Wear personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles or a face shield, and protective clothing.

Avoid breathing dust, fumes, or vapors.

Wash hands thoroughly after handling.

Store in a cool, dry, dark place in a tightly sealed container under an inert atmosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Interactions of polyamines with ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1677605?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9230104/
https://pubmed.ncbi.nlm.nih.gov/9230104/
https://pubmed.ncbi.nlm.nih.gov/9230104/
https://pubmed.ncbi.nlm.nih.gov/9230104/
https://pubmed.ncbi.nlm.nih.gov/9230104/
https://www.benchchem.com/product/b1677605?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/1-12-dodecanediamine.html
https://pubmed.ncbi.nlm.nih.gov/9230104/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Potassium channel blocker - Wikipedia [en.wikipedia.org]

4. Modulation and block of ion channels: a new biology of polyamines - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Page loading... [wap.guidechem.com]

6. 1,12-Dodecanediamine | 2783-17-7 [chemicalbook.com]

7. ADC Linkers, PEG Linkers Supply - Biopharma PEG [biochempeg.com]

8. m.youtube.com [m.youtube.com]

9. cachannelblockers.com [cachannelblockers.com]

10. 1,10-Diaminodecane and 1,12-diaminododecane block NMDA receptor currents by an
open channel mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Linkers: An Assurance for Controlled Delivery of Antibody-Drug Conjugate - PMC
[pmc.ncbi.nlm.nih.gov]

12. mdpi.com [mdpi.com]

13. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-
drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

14. Antibody–drug conjugates: Recent advances in linker chemistry - PMC
[pmc.ncbi.nlm.nih.gov]

15. Frontiers | Modulation of Ion Transport Across Plant Membranes by Polyamines:
Understanding Specific Modes of Action Under Stress [frontiersin.org]

To cite this document: BenchChem. [An In-Depth Technical Guide to 1,12-Dodecanediamine:
Properties, Applications, and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677605#1-12-dodecanediamine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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